N-(3,4-dimethylphenyl)-N'-(4-fluorophenyl)thiourea

• IUPAC Name: 1-(3,4-dimethylphenyl)-3-(4-fluorophenyl)thiourea
• InChI: InChI=1S/C15H15FN2S/c1-10-3-6-14(9-11(10)2)18-15(19)17-13-7-4-12(16)5-8-13/h3-9H,1-2H3,(H2,17,18,19)
• InChI Key: VUMCZEWNPDDYDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=S)NC2=CC=C(C=C2)F)C
• Molecular Formula: C15H15FN2S
• Molecular Weight: 274.4 g/mol
• Solubility: 12.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(3,4-dimethylphenyl)-N'-(4-fluorophenyl)thiourea, also known as DFT, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the thiourea family, which is known for its diverse range of biological and chemical properties. In

Scientific Research Applications

N-(3,4-dimethylphenyl)-N'-(4-fluorophenyl)thiourea has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is the development of new drugs for the treatment of cancer. N-(3,4-dimethylphenyl)-N'-(4-fluorophenyl)thiourea has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of new cancer drugs.
Another area of research where N-(3,4-dimethylphenyl)-N'-(4-fluorophenyl)thiourea has shown promise is in the field of neuroscience. N-(3,4-dimethylphenyl)-N'-(4-fluorophenyl)thiourea has been shown to have neuroprotective properties, which could make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-N'-(4-fluorophenyl)thiourea is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in cell growth and survival. Specifically, N-(3,4-dimethylphenyl)-N'-(4-fluorophenyl)thiourea has been shown to inhibit the activity of the enzyme carbonic anhydrase IX, which is overexpressed in many types of cancer cells.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-N'-(4-fluorophenyl)thiourea has been shown to have a variety of biochemical and physiological effects. In addition to its anticancer and neuroprotective properties, N-(3,4-dimethylphenyl)-N'-(4-fluorophenyl)thiourea has also been shown to have anti-inflammatory and antioxidant properties. These properties make it a potential candidate for the treatment of a variety of diseases and conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3,4-dimethylphenyl)-N'-(4-fluorophenyl)thiourea is its relatively simple synthesis method, which makes it easy to produce in large quantities for use in lab experiments. However, one of the limitations of N-(3,4-dimethylphenyl)-N'-(4-fluorophenyl)thiourea is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on N-(3,4-dimethylphenyl)-N'-(4-fluorophenyl)thiourea. One area of research that is currently being explored is the development of new drug formulations that can increase the solubility of N-(3,4-dimethylphenyl)-N'-(4-fluorophenyl)thiourea in water, making it easier to work with in lab experiments.
Another area of research that is being explored is the development of new derivatives of N-(3,4-dimethylphenyl)-N'-(4-fluorophenyl)thiourea that have even greater anticancer and neuroprotective properties. These derivatives could potentially be used to develop new drugs for the treatment of cancer and neurodegenerative diseases.
Conclusion:
In conclusion, N-(3,4-dimethylphenyl)-N'-(4-fluorophenyl)thiourea is a chemical compound that has shown promise for its potential applications in scientific research. Its anticancer, neuroprotective, anti-inflammatory, and antioxidant properties make it a potential candidate for the development of new drugs for the treatment of a variety of diseases and conditions. While there are some limitations to working with N-(3,4-dimethylphenyl)-N'-(4-fluorophenyl)thiourea in lab experiments, there are many potential future directions for research on this compound that could lead to the development of new and more effective treatments.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-N'-(4-fluorophenyl)thiourea involves the reaction of 3,4-dimethylaniline and 4-fluorobenzoyl isothiocyanate. This reaction is carried out in the presence of a base, such as sodium hydroxide, and an organic solvent, such as dichloromethane. The product is then purified through recrystallization to obtain pure N-(3,4-dimethylphenyl)-N'-(4-fluorophenyl)thiourea.